(E)-N-(1-Decylsulfanyl-3-hydroxypropan-2-yl)-3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)prop-2-enamide

• CAS No.: 61786-74-1
• Product Name: (E)-N-(1-Decylsulfanyl-3-hydroxypropan-2-yl)-3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)prop-2-enamide
• Molecular Formula: C21H35N3O4S
• Molecular Weight: 425.6 g/mol
• IUPAC Name: (E)-N-(1-decylsulfanyl-3-hydroxypropan-2-yl)-3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)prop-2-enamide
• Standard InChI: InChI=1S/C21H35N3O4S/c1-3-4-5-6-7-8-9-10-13-29-15-17(14-25)23-19(26)12-11-18-16(2)22-21(28)24-20(18)27/h11-12,17,25H,3-10,13-15H2,1-2H3,(H,23,26)(H2,22,24,27,28)/b12-11+
• Standard InChIKey: DEXMFKROHRYHOD-VAWYXSNFSA-N
• Isomeric SMILES: CCCCCCCCCCSCC(CO)NC(=O)/C=C/C1=C(NC(=O)NC1=O)C
• SMILES: CCCCCCCCCCSCC(CO)NC(=O)C=CC1=C(NC(=O)NC1=O)C
• Canonical SMILES: CCCCCCCCCCSCC(CO)NC(=O)C=CC1=C(NC(=O)NC1=O)C
• Appearance: Solid powder
• Description: NSC265473 is a substrate of ABCG2.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NSC265473; NSC-265473; NSC 265473;NSC305458; NSC-305458; NSC 305458
• Reference: 1: Deeken JF, Robey RW, Shukla S, Steadman K, Chakraborty AR, Poonkuzhali B, Schuetz EG, Holbeck S, Ambudkar SV, Bates SE. Identification of compounds that correlate with ABCG2 transporter function in the National Cancer Institute Anticancer Drug Screen. Mol Pharmacol. 2009 Nov;76(5):946-56. doi: 10.1124/mol.109.056192. Epub 2009 Jul 24. PubMed PMID: 19633067; PubMed Central PMCID: PMC2774997.
• PubChem Compound: 5351281
• Last Modified: Nov 11 2021